Cas no 97655-38-4 (Ethyl 2-cyano-2-(5-methoxy-2-nitrophenyl)acetate)

Ethyl 2-cyano-2-(5-methoxy-2-nitrophenyl)acetate structure
97655-38-4 structure
Product Name:Ethyl 2-cyano-2-(5-methoxy-2-nitrophenyl)acetate
CAS No:97655-38-4
MF:C12H12N2O5
MW:264.234083175659
CID:5019615
Update Time:2023-08-25

Ethyl 2-cyano-2-(5-methoxy-2-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-cyano-2-(5-methoxy-2-nitrophenyl)acetate
    • Benzeneacetic acid, alpha-cyano-5-methoxy-2-nitro-, ethyl ester
    • cyano-(5-methoxy-2-nitrophenyl)acetic acid ethyl ester
    • Ethyl 2-cyano-2-(5-methoxy-2-nitrophenyl)acetate
    • Inchi: 1S/C12H12N2O5/c1-3-19-12(15)10(7-13)9-6-8(18-2)4-5-11(9)14(16)17/h4-6,10H,3H2,1-2H3
    • InChI Key: LADGKXJCKVKXAP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C#N)C1C=C(C=CC=1[N+](=O)[O-])OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 383
  • XLogP3: 1.9
  • Topological Polar Surface Area: 105
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